Cas no 13139-15-6 (Boc-L-Leu-OH)

Boc-L-Leu-OH Properties

Names and Identifiers

• (S)-2-((tert-Butoxycarbonyl)amino)-4-methylpentanoic acid
• Boc-Leu-OH
• N-Boc-L-leucine hydrate
• N-(tert-Butoxycarbonyl)-L-leucine Monohydrate
• BOC-L-Leucine
• Boc-L-Leu-OH
• Boc-Leu-OH · H₂O
• Boc-Leu-OH.H2O
• Boc-Leu-OH·H?O
• Boc-Leu-OH·H2O
• Boc-Leu-OH•H2O
• tert-Butoxycarbonyl-L-leucine
• BOC-LEU
• Boc-Leu-OH Monohydrate
• Boc-Leu-OH,H2O
• boc-leu-oh.h20
• Boc-L-Leucine Monohydrate
• BOC-L-LEUCINE-OH
• L-LEUCINE-N-T-BOC:H2O
• N(alpha)-t-butoxycarbonyl-L-leucine
• N-(Tert-Butoxycarbonyl)-L-Leucine
• N-Boc-L-leucine
• N-Boc-L-leucine Monohydrate
• N-tert-butoxycarbonyl-L-leucine
• N-tert-butyloxycarbonyl-L-leucine
• BOC-L-Leu
• Boc-L-leucine ,99%
• Boc-L-Leu.H2O
• +Expand

• MDL： MFCD01882167
• InChIKey： MDXGYYOJGPFFJL-QMMMGPOBSA-N
• Inchi： 1S/C11H21NO4/c1-7(2)6-8(9(13)14)12-10(15)16-11(3,4)5/h7-8H,6H2,1-5H3,(H,12,15)(H,13,14)/t8-/m0/s1
• SMILES： CC(C)C[C@H](NC(OC(C)(C)C)=O)C(O)=O
• BRN： 1711814

Computed Properties

• Exact Mass: 231.147058g/mol
• Surface Charge: 0
• XLogP3: 2.2
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 6
• Monoisotopic Mass: 231.147058g/mol
• Monoisotopic Mass: 231.147058g/mol
• Topological Polar Surface Area: 75.6Ų
• Heavy Atom Count: 16
• Complexity: 255
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: 2
• Surface Charge: 0

Experimental Properties

• LogP: 2.40130
• PSA: 75.63000
• Refractive Index: -25 ° (C=2, AcOH)
• Boiling Point: 356°C at 760 mmHg
• Melting Point: 85.0 to 88.0 deg-C
• Flash Point: 157 °C
• Color/Form: White needle powder.
• Solubility: Soluble in ethyl acetate, insoluble in petroleum ether
• Specific Rotation: -24.5° (c=2, acetic acid 25 °C)
• Optical Activity: [α]20/D −25±0.5°, c = 2% in acetic acid
• Density: 1.0610

Boc-L-Leu-OH Security Information

• RTECS：YS9868000
• WGK Germany：3
• Safety Instruction： S26; S36
• Risk Phrases：R20/21/22
• Dangerous goods sign： Xi Xn
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature
• Risk Phrases： 20/21/22-36/37/38
• Signal Word：Warning
• TSCA：Yes

Boc-L-Leu-OH Customs Data

• HS CODE：2924199090
• Customs Data：

  China Customs Code:

  2924199090

  Overview:

  2924199090. Other acyclic amides(Including acyclic carbamates)(Including its derivatives and salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, packing

  Summary:

  2924199090. other acyclic amides (including acyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters